Cas no 4901-28-4 (N-Cyclopentylhydroxylamine)

• Product Name: N-Cyclopentylhydroxylamine
• CAS No: 4901-28-4
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 2697396
• PubChem ID: 10219393
• Update Time: 2025-10-29

N-Cyclopentylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentylhydroxylamine
• N-cyclopentyl-hydroxylamine
• AKOS021001815
• EN300-121230
• 4901-28-4
• XDYRBRLMIGIKQW-UHFFFAOYSA-N
• SCHEMBL804661
• N-Cyclopentylhydroxylamine

• MDL： MFCD22741241
• Inchi： 1S/C5H11NO/c7-6-5-3-1-2-4-5/h5-7H,1-4H2
• InChI Key： XDYRBRLMIGIKQW-UHFFFAOYSA-N
• SMILES： ONC1CCCC1

Computed Properties

• Exact Mass: 101.084063974 g/mol
• Monoisotopic Mass: 101.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.299
• Molecular Weight: 101.15

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 184.8±23.0 °C at 760 mmHg
• Flash Point: 95.9±13.2 °C
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

N-Cyclopentylhydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD448190)

Additional information on N-Cyclopentylhydroxylamine

N-Cyclopentylhydroxylamine: A Comprehensive Overview

N-Cyclopentylhydroxylamine, with the CAS number 4901-28-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, often abbreviated as NCPH, is characterized by its unique structure and functional properties. The molecule consists of a hydroxylamine group (-NH-OH) attached to a cyclopentane ring, which imparts it with distinct chemical and physical characteristics. Recent studies have highlighted its potential applications in drug discovery, catalysis, and advanced materials synthesis.

The N-cyclopentyl group in N-Cyclopentylhydroxylamine plays a crucial role in determining its reactivity and stability. The cyclopentane ring provides a rigid framework that enhances the compound's ability to participate in various chemical reactions. This structural feature has been exploited in the development of novel catalysts for organic synthesis. For instance, researchers have reported the use of NCPH as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex intermediates with high selectivity.

One of the most notable advancements involving N-Cyclopentylhydroxylamine is its role in the synthesis of bioactive compounds. Recent studies have demonstrated its ability to act as a precursor for the production of peptide bonds under mild reaction conditions. This has significant implications for the pharmaceutical industry, where the efficient synthesis of peptide-based drugs is highly sought after. The hydroxylamine group in NCPH serves as a reactive site for nucleophilic substitutions, making it an ideal candidate for such applications.

In addition to its role in organic synthesis, N-Cyclopentylhydroxylamine has also been explored for its potential in materials science. Researchers have investigated its use as a building block for constructing advanced polymers and hybrid materials. The compound's ability to form stable covalent bonds with other functional groups makes it a valuable component in the design of high-performance materials. For example, studies have shown that NCPH can be incorporated into polymer networks to enhance their mechanical properties and thermal stability.

The synthesis of N-Cyclopentylhydroxylamine has been optimized through various methodologies over the years. Traditional approaches involve the reaction of cyclopentanone with hydroxylamine hydrochloride under acidic conditions. However, recent advancements have introduced more efficient routes that minimize side reactions and improve yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of NCPH while maintaining high purity levels.

From an environmental perspective, N-Cyclopentylhydroxylamine exhibits favorable biodegradation properties, making it suitable for applications where eco-friendliness is a priority. Studies have shown that the compound can be effectively broken down by microbial action under aerobic conditions, reducing its environmental footprint. This characteristic aligns with the growing demand for sustainable chemical processes in industries such as pharmaceuticals and agriculture.

In conclusion, N-Cyclopentylhydroxylamine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry and materials science. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.